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Compound of Interest

Compound Name: Ddr1-IN-8

Cat. No.: B12389054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular target engagement of
Ddr1-IN-8, a potent and selective inhibitor of Discoidin Domain Receptor 1 (DDR1). DDR1, a
receptor tyrosine kinase activated by collagen, is implicated in a variety of cellular processes
and its dysregulation is associated with diseases such as fibrosis and cancer.[1][2]
Understanding the interaction of inhibitors like Ddr1-IN-8 with DDR1 in a cellular context is
crucial for advancing drug discovery and development efforts. This document details the
guantitative biochemical and cellular activity of Ddr1-IN-8 and its analogs, outlines detailed
protocols for key target engagement assays, and visualizes the underlying biological and
experimental processes.

Core Data Presentation

The following tables summarize the quantitative data for Ddr1-IN-1, a close analog and
precursor to Ddr1-IN-8, which is often used to characterize the activity of this inhibitor class.

Table 1: Biochemical Activity of DDR1 Inhibitors
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Compound Target IC50 (nM) Assay

LanthaScreen Kinase
DDR1-IN-1 DDR1 105

Assay

LanthaScreen Kinase
DDR1-IN-1 DDR2 413

Assay

LanthaScreen Kinase
DDR1-IN-2 DDR1 47

Assay

LanthaScreen Kinase
DDR1-IN-2 DDR2 145

Assay

Data sourced from a 2013 study on the discovery of potent and selective DDR1 inhibitors.[3]

Table 2: Cellular Activity of DDR1 Inhibitors

Compound Cell Line Parameter EC50 (nM)
Basal DDR1

DDR1-IN-1 U20S ) 86
Autophosphorylation
Basal DDR1

DDR1-IN-2 U20s _ 9
Autophosphorylation

Data sourced from a 2013 study on the discovery of potent and selective DDR1 inhibitors.[3]

Signaling Pathway

DDRL1 signaling is initiated by the binding of collagen, which leads to receptor dimerization and
autophosphorylation of key tyrosine residues in the intracellular domain. This phosphorylation
creates docking sites for various downstream signaling molecules, activating multiple pathways
that regulate cell proliferation, migration, and survival.[4][5][6]
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Preparation
Prepare 3X Ddr1-IN-8 serial dilution Prepare 3X Kinase/Eu-Antibody mixture Prepare 3X Alexa Fluor-Tracer
Assay Plate

Add 5 pL Ddr1-IN-8

Add 5 pL Kinase/Antibody mix

Add 5 pL Tracer

Deteiction

Incubate for 1 hour at RT

l

Read TR-FRET signal
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Cell Preparation Cell Treatment

UEINSEBIHIERZDE EEl5 flin Treat cells with Ddr1-IN-8 or vehicle

DDR1-NanoLuc Fusion Vector

Seed cells into 384-well plate Incubate to allow target engagement

Treatment

Thermal Denaturation

Aliguot cells and heat at

Pre-treat with NanoBRET Tracer K-4 .
different temperatures

Treat with Ddr1-IN-8 for 1 hour

Lyse cells and separate soluble
and aggregated proteins

Detection

Analyze soluble fraction by

Add Nano-Glo Substrate Western Blot for DDR1

l

Measure BRET signal

Quantify band intensity and
plot melt curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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